1-(3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-3-carboxylic acid

• IUPAC Name: 1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C12H12F3N5O2/c13-12(14,15)11-17-16-8-3-4-9(18-20(8)11)19-5-1-2-7(6-19)10(21)22/h3-4,7H,1-2,5-6H2,(H,21,22)
• InChI Key: MDPDYUNAPDOFDL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN3C(=NN=C3C(F)(F)F)C=C2)C(=O)O
• Molecular Formula: C12H12F3N5O2
• Molecular Weight: 315.25 g/mol
• CAS No.: 1144436-95-2

Description

This compound is a heterocyclic organic compound. Its IUPAC name is 1-[3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-piperidinecarboxylic acid. The molecular weight of this compound is 315.25.

Synthesis Analysis

The synthesis of triazole derivatives has been extensively studied. A convenient approach for the construction of pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles has been developed, which employs the readily available trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate as starting materials.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12F3N5O2/c13-12(14,15)11-17-16-8-1-2-9(18-20(8)11)19-5-3-7(4-6-19)10(21)22/h1-2,7H,3-6H2,(H,21,22). This indicates that the compound contains 12 carbon atoms, 12 hydrogen atoms, 3 fluorine atoms, 5 nitrogen atoms, and 2 oxygen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 315.25. It is a powder at room temperature.

Scientific Research Applications

Chemical Synthesis and Modification

• The modification of the basic piperazine nitrogen atom in related compounds has led to clinical candidates like AZD3514, evaluated for castrate-resistant prostate cancer treatment (Bradbury et al., 2013).
• Investigations into reactions of secondary amines with trichloropyridazine have resulted in the synthesis of various substituted pyridazines, including triazolopyridazines (Peet, 1984).

Biological Assessment and Pharmacological Potential

• The synthesis of various analogs bearing 1,2,4-oxadiazole cycles in positions 6, 7, and 8 of triazolopyridazines has been carried out, with pharmacological activity assessments indicating potential biological properties (Karpina et al., 2019).
• Synthesis of novel 1,2,4-Triazolo[4,3-a]2H-pyrano[3,2-e]pyridine derivatives has been explored, with potential applications in antihypertensive activity (Kumar & Mashelkar, 2008).

Medicinal Chemistry Applications

• Triazolopyridazines like 1-(3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperidine-3-carboxylic acid have been investigated for their antidiabetic properties, specifically for DPP-4 inhibition and insulinotropic activities (Bindu et al., 2019).
• Research into eosinophil infiltration inhibitors has included fused pyridazines with cyclic amines, indicating potential applications in antihistaminic activity and anti-inflammatory effects (Gyoten et al., 2003).

Safety and Hazards

The compound has a GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.